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Compound of Interest

Compound Name: JWH 175

Cat. No.: B588045 Get Quote

Essential Safety and Handling Guide for JWH-175
This document provides crucial safety and logistical information for the handling and disposal

of JWH-175, a potent synthetic cannabinoid. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment. Given that JWH-175 is a psychoactive, Schedule I controlled substance in the

United States, all handling must be performed with stringent safety measures and in

compliance with all applicable regulations.[1]

Chemical and Toxicological Data
A comprehensive risk assessment must be conducted before handling JWH-175. While a

specific Safety Data Sheet (SDS) for the pure compound is not readily available, its known

properties and classification as a potent synthetic cannabinoid receptor agonist necessitate

cautious handling.[1][2] It is often supplied in a solution of acetonitrile, a flammable and toxic

solvent.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b588045?utm_src=pdf-interest
https://en.wikipedia.org/wiki/JWH-175
https://en.wikipedia.org/wiki/JWH-175
https://www.caymanchem.com/product/11201/jwh-175
https://www.caymanchem.com/product/11201/jwh-175
https://interpriseusa.com/product/jwh-175-5-mg/
https://cdn.caymanchem.com/cdn/msds/38768m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Formal Name
3-(1-naphthalenylmethyl)-1-

pentyl-1H-indole
[2][3][5]

CAS Number 619294-35-8 [2][3][5]

Molecular Formula C₂₄H₂₅N [2][5]

Molecular Weight ~327.5 g/mol [2][3][5]

Pharmacology
Potent Cannabinoid Receptor

1 (CB1) Agonist
[1][2][3]

Binding Affinity (Kᵢ)
22 nM (CB1)[1][2][3]; 25.8 ±

1.9 nM (human CB1)[6]
[1][2][3][6]

Known Solvents

Acetonitrile, DMF (20 mg/ml),

DMSO (20 mg/ml), Ethanol (20

mg/ml)

[2][3]

Health Effects

Psychoactive.[7][8] May impair

sensorimotor responses,

reduce breath rate, and

decrease motor activity.[8][9] In

vivo, JWH-175 can be rapidly

bioactivated to the more potent

JWH-018.[7][8][10]

[7][8][9][10]

Legal Status (USA)
Schedule I Controlled

Substance
[1]

Operational and Disposal Plan
This section provides step-by-step guidance for the safe handling and disposal of JWH-175.

Personal Protective Equipment (PPE)
Due to the potent nature of JWH-175 and the hazards of solvents like acetonitrile, a

comprehensive PPE protocol is mandatory.
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Ventilation: Always handle JWH-175 within a certified chemical fume hood or a similar

ventilated enclosure to prevent inhalation of aerosols or vapors.[11]

Eye Protection: Wear chemical safety goggles or a face shield for robust protection against

splashes.[11]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) and consider double-gloving.

[11] Change gloves immediately if they become contaminated.

Respiratory Protection: If there is a risk of generating aerosols or dust outside of a fume

hood, an approved respirator is required.[11]

Protective Clothing: Wear a lab coat, long pants, and closed-toe shoes to prevent skin

contact.[11]

Step-by-Step Handling Protocol
a. Receiving and Storage:

Verify the integrity of the container upon receipt.

Store the compound in a secure, designated, and ventilated location, compliant with

regulations for Schedule I substances.

The typical storage temperature is -20°C.[3]

Maintain a detailed inventory log.

b. Preparation and Use:

Work Area Preparation: Designate a specific area within a chemical fume hood for handling.

Cover the work surface with absorbent, disposable bench paper.

Weighing (if solid): If handling a solid form, use a precision balance inside a ventilated

enclosure. Handle with care to avoid generating dust.

Dissolving: When preparing solutions, add the solvent to the JWH-175 slowly. If using

acetonitrile, be aware of its high flammability.[4]
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Post-Handling: After use, decontaminate all surfaces and equipment.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Secure: Alert others and evacuate non-essential personnel from the area.[11]

Ventilate: Ensure the area is well-ventilated, typically by ensuring the fume hood is operating

correctly.[11]

Containment: Prevent the spill from spreading.[11]

Cleanup (Liquid Spill): For spills involving solutions (e.g., in acetonitrile), use an absorbent

material compatible with the solvent.

Cleanup (Solid Spill): For solid spills, carefully sweep or wipe up the material, avoiding dust

generation.[11]

Disposal of Cleanup Materials: Place all contaminated materials (absorbent pads, gloves,

bench paper) into a sealed, properly labeled hazardous waste container.[11]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting the

cleaning materials as hazardous waste.

Disposal Plan
All JWH-175 waste is considered hazardous and must be disposed of accordingly.

Waste Identification: Classify all waste containing JWH-175 (unused compound,

contaminated labware, cleaning materials) as hazardous chemical waste.[11]

Containerization: Collect waste in a sturdy, leak-proof, and clearly labeled container. The

label must read "Hazardous Waste" and include the full chemical name ("JWH-175").[11]

Licensed Disposal: Arrange for collection and disposal through a licensed hazardous waste

disposal company.[11] Direct disposal into standard trash or sewer systems is strictly

prohibited.
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Documentation: Maintain meticulous records of all chemical disposal activities.[11]

Experimental Workflow Visualization
The following diagram illustrates the lifecycle and handling workflow for JWH-175 in a

laboratory setting.
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Phase 1: Acquisition & Storage

Phase 2: Safe Handling & Use

Phase 3: Waste Management & Disposal
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Caption: Logical workflow for the safe handling and disposal of JWH-175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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